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Pevonedistat Stability Data

The table below summarizes the key stability findings for Pevonedistat under various conditions.

Solution Type Container Concentration
Storage
Temperature

Demonstrated
Stability

Diluted in 0.9%
Sodium Chloride

Glass tubes 50 µg/mL, 200
µg/mL

2-8°C, protected
from light

14 days (>95% initial
concentration) [1]

Diluted in 0.9%
Sodium Chloride

Polyolefin (PO)
infusion bags

100 µg/mL 2-8°C, protected
from light

14 days (>95% initial
concentration) [1]

Concentrated
Solution

Commercial glass
vial (with a Spike)

10 mg/mL 2-8°C, protected
from light

7 days (>95% initial
concentration) [1]

Key Findings:

No Sorption Observed: The study found no evidence of the drug absorbing onto the material of
polyolefin infusion bags, supporting the use of this common container type [1].

pH Stability: The pH of the solutions remained stable throughout the testing period [1].
Physical Stability: No visual or sub-visual physical changes (such as particle formation or color

change) were detected in any of the preparations [1].
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Experimental Protocol: Stability Study Methodology

This section details the methodology used to generate the stability data, which can serve as a reference for

your own testing protocols.

1. Sample Preparation [1]

Diluted Solutions: Prepared at 50 µg/mL and 200 µg/mL in 20 mL volumes within glass tubes. To

test for sorption, solutions at 100 µg/mL were also prepared in polyolefin (PO) infusion bags.
Concentrated Solution: The commercially available 10 mg/mL concentration was tested in partially

used vials sealed with a Spike.
Storage: All preparations were stored at 2-8°C and protected from light.

2. Analysis Method [1]

Chemical Stability: Assessed using High-Performance Liquid Chromatography (HPLC) coupled
with a photodiode array detector. Stability was defined as retaining >95% of the initial Pevonedistat
concentration. Three samples from each condition were analyzed at each time point.
Physical Stability: Evaluated through:

Visual inspection: For visible particles or color change.
Sub-visual inspection: For microscopic particle formation.

pH Monitoring: pH was measured at each analysis time point.

The experimental workflow for this stability study is summarized in the following diagram:
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Frequently Asked Questions (FAQs)

Q: Can I reuse a vial of Pevonedistat? A: Yes. The study confirms that the concentrated solution (10

mg/mL) in a partially used commercial glass vial, when sealed with a Spike and stored at 2-8°C, remains

physically and chemically stable for up to 7 days [1].

Q: What is the stability of Pevonedistat if it is prepared but not administered immediately? A: Diluted

solutions (50-200 µg/mL) in 0.9% sodium chloride, stored in glass tubes or polyolefin infusion bags at 2-8°C

and protected from light, can be stored for up to 14 days in case of non-administration [1].
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Q: Does Pevonedistat interact with plastic infusion bags? A: Under the tested conditions, no interaction

(sorption) was demonstrated between Pevonedistat and polyolefin infusion bags over a 14-day period [1].

Key Recommendations for Researchers

Extend Storage Windows: You can confidently use diluted Pevonedistat solutions for up to 14 days
and concentrated solutions for up to 7 days when stored at 2-8°C, protected from light [1].

Reduce Waste: Reusing partially used vials with proper sealing is a viable strategy to reduce drug
waste [1].

Documentation: Always label prepared solutions with the date and time of preparation,
concentration, and expiration date based on these extended stability data.

Verification: It is considered best practice to validate these stability periods within your own
laboratory setting, especially if formulations or specific materials differ.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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